Cas no 2092082-98-7 (5-(3-methylthiophen-2-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(3-methylthiophen-2-yl)-1,2-oxazol-4-amine
• CAS No: 2092082-98-7
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 6332980
• PubChem ID: 131610025
• Update Time: 2025-10-17

5-(3-methylthiophen-2-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylthiophen-2-yl)-1,2-oxazol-4-amine
• 2092082-98-7
• EN300-1812256

• Inchi： 1S/C8H8N2OS/c1-5-2-3-12-8(5)7-6(9)4-10-11-7/h2-4H,9H2,1H3
• InChI Key： INPCRCAJMGCUOW-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1=C(C=NO1)N

Computed Properties

• Exact Mass: 180.03573406g/mol
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.3Ų

Additional information on 5-(3-methylthiophen-2-yl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(3-methylthiophen-2-yl)-1,2-oxazol-4-amine (CAS No. 2092082-98-7)

5-(3-methylthiophen-2-yl)-1,2-oxazol-4-amine (CAS No. 2092082-98-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a thiophene and oxazole hybrid scaffold, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive potential, as it shares structural similarities with other amine-containing heterocycles known for their pharmacological activities.

The compound's CAS number 2092082-98-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula and weight are often queried in academic and industrial settings, reflecting its relevance in synthetic chemistry. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they are frequently used in virtual screening and molecular docking studies.

One of the key reasons for the growing interest in 5-(3-methylthiophen-2-yl)-1,2-oxazol-4-amine is its potential role in addressing antibiotic resistance, a pressing global health concern. Scientists are exploring its derivatives as novel antimicrobial agents, leveraging its heterocyclic core to target resistant bacterial strains. Additionally, its electrochemical properties make it a candidate for organic electronics, aligning with the surge in demand for sustainable materials.

From a synthetic perspective, the compound's amine functional group offers versatility for further derivatization, a feature highly valued in medicinal chemistry. Its thiophene-oxazole hybrid structure is also being investigated for catalytic applications, particularly in green chemistry initiatives aimed at reducing hazardous waste. These attributes position it as a compound of interest in both academic and industrial research.

Environmental and toxicity profiles of CAS 2092082-98-7 are frequently searched topics, reflecting the broader shift toward safer chemical alternatives. While current data suggests moderate stability, ongoing studies aim to elucidate its biodegradability and ecotoxicological effects. This aligns with the EU's REACH regulations and similar global frameworks emphasizing chemical safety.

In summary, 5-(3-methylthiophen-2-yl)-1,2-oxazol-4-amine represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its CAS number 2092082-98-7 ensures traceability, while its structural features drive innovation in drug development and sustainable technologies. As research progresses, this compound is poised to play a pivotal role in addressing contemporary scientific challenges.